Cas no 1805340-83-3 (3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1805340-83-3
• MF: C₉H₇F₂N₃O₂
• MW: 227.167588472366
• CID: 4853171
• Update Time: 2025-10-11

3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7F2N3O2/c10-9(11)8-7(13)4(3-12)1-5(14-8)2-6(15)16/h1,9H,2,13H2,(H,15,16)
• InChI Key： ZFSASTGGOHVNLE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C#N)=CC(CC(=O)O)=N1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 315
• XLogP3: 0.6
• Topological Polar Surface Area: 100

Additional information on 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid

Introduction to 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805340-83-3)

3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid, identified by its CAS number 1805340-83-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a category well-known for its diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of an amino group, a cyano group, a difluoromethyl substituent, and an acetic acid moiety, contribute to its distinctive chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The amino group at the 3-position of the pyridine ring introduces basicity and potential hydrogen bonding capabilities, which are crucial for interactions with biological targets such as enzymes and receptors. The cyano group at the 4-position contributes to the molecule's electronic properties, influencing its absorption characteristics and reactivity in various chemical transformations. The difluoromethyl substituent at the 2-position is particularly noteworthy, as fluorine atoms are frequently employed in medicinal chemistry to enhance metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. Finally, the acetic acid moiety at the 6-position provides a carboxylic acid functionality, enabling further derivatization and functionalization through esterification or amidation reactions.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. Research studies have demonstrated that compounds containing the pyridine core exhibit potential in various therapeutic areas, including oncology, neurology, and anti-inflammatory applications. The structural motifs present in 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid make it a promising candidate for further exploration in these fields.

One of the most compelling aspects of this compound is its versatility as a building block in synthetic chemistry. The presence of multiple reactive sites allows for diverse chemical modifications, enabling researchers to tailor its properties for specific applications. For instance, the amino group can be coupled with carboxylic acids or activated esters via amide bond formation, while the cyano group can undergo reduction to an amine or nucleophilic addition reactions. Additionally, the difluoromethyl group can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, providing access to more complex molecular architectures.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. Fluorine atoms can influence drug absorption, distribution, metabolism, excretion (ADME), and toxicity (DTX) properties, often leading to improved drug efficacy and reduced side effects. The incorporation of a difluoromethyl group into 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid aligns with this trend, suggesting potential advantages in drug development.

Recent advancements in computational chemistry and molecular modeling have further enhanced the utility of compounds like 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid. These tools allow researchers to predict binding interactions with biological targets with high accuracy, facilitating the design of more effective drug candidates. By leveraging these technologies, scientists can optimize the structure of this compound to improve its potency and selectivity against specific disease-related targets.

In addition to its synthetic utility, 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid has shown promise in preclinical studies as a lead compound for novel therapeutics. Researchers have explored its potential in inhibiting key enzymes involved in cancer progression and inflammation. The combined effects of its structural features—amino group interactions with active sites, cyano group participation in redox processes, difluoromethyl influence on metabolic stability—make it a compelling candidate for further investigation.

The development of new pharmaceuticals often involves iterative processes of synthesis, characterization, and biological testing. 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid serves as a versatile intermediate that can be modified to produce libraries of derivatives for high-throughput screening (HTS). This approach allows researchers to rapidly identify compounds with desired biological activities without extensive manual synthesis efforts.

The role of difluoromethyl groups in modern drug design cannot be overstated. These substituents have been successfully incorporated into numerous FDA-approved drugs due to their ability to enhance binding affinity and reduce susceptibility to metabolic degradation. The presence of this moiety in 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid underscores its potential as a valuable component in next-generation therapeutics.

As research continues to uncover new biological pathways and therapeutic targets, compounds like 3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them indispensable tools for medicinal chemists.

In conclusion,3-Amino-4-cyano-2-(difluoromethyl)pyridine-6-acetic acid (CAS No. 1805340-83-3) represents a significant advancement in pharmaceutical chemistry. Its versatile structure and functional groups make it a valuable scaffold for developing novel therapeutics with potential applications in oncology、neurology、and anti-inflammatory treatments. With ongoing research efforts focused on optimizing its properties and exploring new synthetic pathways,this compound is poised to contribute significantly to future medical breakthroughs.